Cas no 1374357-55-7 (5-(2-Bromoethyl)-2-benzofuran-1(3H)-one)

• Product Name: 5-(2-Bromoethyl)-2-benzofuran-1(3H)-one
• CAS No: 1374357-55-7
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 2124460
• Update Time: 2023-08-04

5-(2-Bromoethyl)-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoethyl)isobenzofuran-1(3H)-one
• ZAUYVJAYCHMTHJ-UHFFFAOYSA-N
• 5-(2-Bromoethyl)-2-benzofuran-1(3H)-one
• 5-(2-bromoethyl)-2-benzofuran-1-(3H)-one

• Inchi： 1S/C10H9BrO2/c11-4-3-7-1-2-9-8(5-7)6-13-10(9)12/h1-2,5H,3-4,6H2
• InChI Key： ZAUYVJAYCHMTHJ-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC2C(=O)OCC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3